Cas no 108950-25-0 (Ethanone,1-(3,4,5,6-tetrahydro-2H-1,7-benzodioxonin-9-yl)-)

• Product Name: Ethanone,1-(3,4,5,6-tetrahydro-2H-1,7-benzodioxonin-9-yl)-
• CAS No: 108950-25-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 128223
• PubChem ID: 15633409
• Update Time: 2025-04-18

Ethanone,1-(3,4,5,6-tetrahydro-2H-1,7-benzodioxonin-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(3,4,5,6-tetrahydro-2H-1,7-benzodioxonin-9-yl)-
• 11-ACETYL-3,9-DIOXA-BENZO[1,2]CYCLONONENE
• 11-acetoxy-undecanoic acid
• 11-Acetoxy-undecansaeure
• 11-Acetoxy-undecylsaeure
• 11-Acetyl-3,9-dioxa-benzo<1,2>cyclononen
• 1-(3,4,5,6-tetrahydro-2H-1,7-benzodioxonin-9-yl)ethanone
• 1-(3,4,5,6-tetrahydro-2h-1,7-benzodioxonin-10-yl)ethanone
• 108950-25-0
• 1-(3,4,5,6-Tetrahydro-2H-1,7-benzodioxonin-9-yl)ethan-1-one
• DTXSID20910935

• Inchi： 1S/C13H16O3/c1-10(14)11-5-6-12-13(9-11)16-8-4-2-3-7-15-12/h5-6,9H,2-4,7-8H2,1H3
• InChI Key： OMOXUGXHLCKGKX-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(C)=O)C=CC=2OCCCCC1

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53000
• LogP: 2.83070